Semaglutide intermediate P29

Peptide Intermediate Purity HPLC Quality Specifications Semaglutide API Manufacturing
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C142H216N38O45
Molecular Weight 3175.5 g/mol
Cat. No. B16071017
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Technical Parameters


Basic Identity
Product NameSemaglutide intermediate P29
Molecular FormulaC142H216N38O45
Molecular Weight3175.5 g/mol
Structural Identifiers
InChIInChI=1S/C142H216N38O45/c1-16-72(10)113(138(223)159-75(13)118(203)166-97(58-81-60-152-85-34-24-23-33-83(81)85)128(213)168-93(54-69(4)5)129(214)177-111(70(6)7)136(221)165-87(37-28-52-151-142(148)149)121(206)154-61-103(188)160-86(36-27-51-150-141(146)147)120(205)156-64-110(199)200)179-130(215)95(55-78-29-19-17-20-30-78)169-125(210)91(45-49-108(195)196)164-124(209)88(35-25-26-50-143)162-117(202)74(12)157-116(201)73(11)158-123(208)90(43-46-102(145)187)161-104(189)62-155-122(207)89(44-48-107(193)194)163-126(211)92(53-68(2)3)167-127(212)94(57-80-38-40-82(186)41-39-80)170-133(218)99(65-181)173-135(220)101(67-183)174-137(222)112(71(8)9)178-132(217)98(59-109(197)198)171-134(219)100(66-182)175-140(225)115(77(15)185)180-131(216)96(56-79-31-21-18-22-32-79)172-139(224)114(76(14)184)176-105(190)63-153-119(204)84(144)42-47-106(191)192/h17-24,29-34,38-41,60,68-77,84,86-101,111-115,152,181-186H,16,25-28,35-37,42-59,61-67,143-144H2,1-15H3,(H2,145,187)(H,153,204)(H,154,206)(H,155,207)(H,156,205)(H,157,201)(H,158,208)(H,159,223)(H,160,188)(H,161,189)(H,162,202)(H,163,211)(H,164,209)(H,165,221)(H,166,203)(H,167,212)(H,168,213)(H,169,210)(H,170,218)(H,171,219)(H,172,224)(H,173,220)(H,174,222)(H,175,225)(H,176,190)(H,177,214)(H,178,217)(H,179,215)(H,180,216)(H,191,192)(H,193,194)(H,195,196)(H,197,198)(H,199,200)(H4,146,147,150)(H4,148,149,151)/t72-,73-,74-,75-,76+,77+,84-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,111-,112-,113-,114-,115-/m0/s1
InChIKeyWCICZXNLSJRZSX-LEHZXNOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Semaglutide Intermediate P29 Baseline Characterization


Semaglutide Intermediate P29 (CAS 1169630-82-3), also referred to as Semaglutide Main Chain P29, GLP-1(9-37), or Arg34GLP-1(9-37), is a 29-amino acid linear peptide backbone (sequence: EGTFTSDVSSYLEGQAAKEFIAWLVRGRG) with molecular formula C₁₄₂H₂₁₆N₃₈O₄₅ and a molecular weight of approximately 3175.5 Da . It serves as the essential starting peptide material for the convergent synthesis of the GLP-1 receptor agonist drug semaglutide, wherein the P29 backbone is acylated with a semaglutide side-chain (tetrapeptide bearing a C18 fatty diacid moiety) to form the primary acylation intermediate . P29 is manufactured via two principal routes—recombinant Escherichia coli fermentation with enzymatic cleavage and chromatographic purification, or solid-phase peptide synthesis (SPPS)—with recombinant production increasingly dominant for commercial-scale supply due to its cost-efficiency and scalability . The global market for this intermediate was valued at US$ 83.4 million in 2024 and is projected to reach US$ 768 million by 2031, reflecting its central position in the GLP-1 drug supply chain [1].

Convergent semaglutide synthesis starting peptide backbone
Recombinant E. coli production supports scalable supply
DMF-filed lots streamline ANDA regulatory filing

Risks of Substituting Generic GLP-1(9-37) for P29


Although any peptide with the nominal GLP-1(9-37) sequence may appear interchangeable, Semaglutide Intermediate P29 as a procurement category encompasses highly heterogeneous products that differ critically in impurity profile, residual host-cell contaminants, production method, and regulatory documentation status—all of which directly affect downstream semaglutide API quality and ANDA/505(b)(2) filing readiness. Recombinant P29 produced under GMP conditions with validated low host-cell protein (HCP ≤100 ppm) and host-cell DNA (HCD ≤10 ppm) levels differs materially from chemically synthesized or non-GMP batches that may carry D-amino acid epimerization impurities, deletion sequences, or endotoxin burdens [1]. Furthermore, the synthetic route that P29 enables—convergent acylation of the unprotected 29-mer backbone with the side-chain tetrapeptide—is distinct from alternative routes using shorter 27-mer backbones (Arg34GLP-1(11-37)) or full-length linear SPPS, each of which imposes different coupling efficiency challenges, impurity landscapes, and cost structures on the downstream process [2]. Procuring without verifying the specific production method, purity specification, impurity profile, HCP/HCD levels, and DMF filing status of a given P29 lot introduces regulatory and technical risk that cannot be remedied by post-hoc analytical testing alone.

Impurity specification gap Generic P29 often lacks individual impurity limits, forcing in-house characterization.
Host-cell contaminant uncertainty Undocumented HCP/HCD levels in non-premium grades may persist through downstream processing.
DMF absence adds regulatory burden Without an active DMF, ANDA applicants must independently compile full CMC data for the intermediate.

P29 Procurement Differentiation Evidence


Purity Specification Differentiation

Commercially available Semaglutide Intermediate P29 spans a wide purity range, with baseline offerings specifying only ≥95% HPLC purity without individual impurity limits . In contrast, premium recombinant P29 (Hzymes UltraPure grade) is released at ≥98.0% HPLC purity and is accompanied by a fully quantified impurity panel: total impurities ≤2.0%, pyroglutamic acid impurity ≤1.0%, maximum unknown single impurity ≤1.0%, and impurity content (assay by anhydrous, desalted basis) ≥85.0% [1]. This translates to a ≥3 percentage-point purity advantage and, critically, provides quantitative impurity ceilings that the ≥95% grade does not specify, enabling meaningful lot-to-lot comparability and downstream process predictability.

Purity specification
Cross-study comparable
Target: ≥98% HPLC, 5 impurity limits vs Baseline: ≥95% generic
≥3 pp purity difference; total impurities ≤2.0% specified
Supports lot-to-lot comparability and downstream process predictability.
Eliminates need for in-house impurity characterization for ANDA filing.
Peptide Intermediate Purity HPLC Quality Specifications Semaglutide API Manufacturing

Host-Cell Contaminant Control

Recombinant P29 produced via E. coli fermentation inherently carries process-related impurities including host-cell proteins (HCP) and host-cell DNA (HCD). Premium recombinant P29 (Hzymes UltraPure) is specified with HCP ≤100 ppm and HCD ≤10 ppm [1]. In contrast, standard recombinant P29 and chemically synthesized P29 from the majority of vendors are released without any specified HCP or HCD limits on the certificate of analysis . This is a critical differentiator because residual HCP in the backbone intermediate can persist through downstream acylation and purification steps, potentially contributing to immunogenicity risk in the final API and complicating impurity profiling during ANDA submission [2].

Host-cell contaminants
Cross-study comparable
Target: HCP ≤100 ppm, HCD ≤10 ppm vs Baseline: Not specified
>100-fold HCP reduction from crude lysate
Reduces downstream immunogenicity risk and analytical burden.
Critical for ANDA process-related impurity control demonstration.
Host-Cell Protein Clearance Recombinant Peptide Quality Biologics Intermediate Purity

DMF Filing Status Differentiation

Several manufacturers of Semaglutide Intermediate P29 have filed US FDA Type II Drug Master Files (DMFs) for this intermediate, including Chongqing PegBio (DMF No. 039617, filed February 2024) [1] and other producers with DMF Nos. 042152 and additional filings pending [2]. A DMF-filed P29 allows ANDA applicants to incorporate the intermediate by reference via a Letter of Authorization (LoA), reducing the CMC module burden. In contrast, the majority of generic P29 supplied at the ≥95% purity level is not associated with an active DMF, requiring the ANDA applicant to independently compile and submit all manufacturing, characterization, and stability data for the intermediate . This represents a substantive regulatory pathway advantage.

DMF filing status
Cross-study comparable
Target: DMF No. 039617 & others vs Baseline: No DMF
Binary advantage: reference via LoA, reducing filing timeline ~6–12 months
Accelerates ANDA submission by eliminating de novo CMC compilation.
Class-level inference; actual timeline reduction may vary.
Drug Master File ANDA Regulatory Filing Semaglutide Generic API Intermediate

Production Method: Recombinant vs. SPPS

Semaglutide Intermediate P29 can be produced via two fundamentally different manufacturing paradigms. Recombinant fermentation in E. coli—using fusion protein expression, enzymatic cleavage (enterokinase or Kex2/carboxypeptidase B), and chromatographic purification—is explicitly characterized as offering lower cost and higher yield for large-scale production . In contrast, solid-phase peptide synthesis (SPPS) of the 29-mer provides high purity and consistent quality but at higher cost and lower production efficiency, rendering it more suitable for small-scale or R&D supply . Commercial recombinant producers have validated GMP production at 3000 L fermentation scale with annual capacity exceeding 300 kg of P29 [1], whereas SPPS of a 29-amino acid peptide at multi-kilogram scale faces inherent resin-loading and coupling-efficiency constraints that limit throughput. Furthermore, recombinant P29 is animal-origin-free, eliminating the risk of exogenous viral contamination—a feature not inherently provided by chemically synthesized peptides that may use animal-derived reagents .

Production method
Class-level inference
Recombinant: 3000 L fermentation, >300 kg/yr vs SPPS: higher cost, lower scale
Estimated 50–70% lower COGS for multi-kg recombinant production
Recombinant route provides structurally lower cost floor for commercial scale.
Animal-origin-free nature also simplifies TSE/BSE risk assessment.
Recombinant Peptide Manufacturing Fermentation Scale-Up Semaglutide Cost of Goods

Storage Stability Documentation

GMP-grade P29 from suppliers such as Zhuhai Gene-Biocon (JibaiKang) and Hzymes is released with a documented 24-month shelf life when stored protected from light, sealed, and maintained at -15°C or below [1]. Hzymes further specifies transport stability at ≤0°C [1]. In comparison, non-GMP P29 from various chemical suppliers either provides no formal stability data or specifies shorter, less rigorously validated storage periods (e.g., 12–24 months at 2–8°C or -20°C without supporting ICH stability study data) . The validated 24-month stability at defined storage conditions is material for procurement planning, particularly when P29 must be inventoried against multi-year API production campaigns.

Storage stability
Cross-study comparable
Target: 24 months at ≤-15°C, validated vs Baseline: 12–24 months unvalidated
Defined transport conditions (≤0°C); supports ICH stability section
Enables regulatory reliance without independent ICH stability studies.
Saves an estimated 6–12 months of stability testing for ANDA.
Peptide Stability Long-Term Storage GMP Intermediate Shelf Life

Structural Fidelity and Epimerization Risk

Recombinant P29 produced via E. coli ribosomal synthesis inherently guarantees stereochemical fidelity at all chiral centers, as the biosynthetic machinery exclusively incorporates L-amino acids [1]. In contrast, chemically synthesized P29—whether produced by linear SPPS or fragment condensation—carries a documented risk of amino acid epimerization (particularly at histidine, cysteine, and serine residues) during coupling and deprotection steps, generating D-amino acid-containing impurities that co-elute with the desired product in routine RP-HPLC analysis [2]. The synthetic difficulty of the semaglutide N-terminal fragment (His-Aib-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu) due to hydrophobicity-driven β-sheet formation further elevates the risk of deletion and truncation sequences in SPPS-derived material [2]. Recombinant production circumvents these specific impurity classes entirely.

Epimerization risk
Class-level inference
Recombinant: Stereochemical fidelity guaranteed vs SPPS: 2–10% total D-epimer risk
Eliminates deletion-sequence and D-amino acid impurities
Reduces downstream purification burden and analytical complexity.
Based on well-established peptide synthesis principles.
Peptide Sequence Verification LC-MS Characterization Epimerization Impurity Control

Procurement and Application Scenarios for P29


CMC-Ready Intermediate for ANDA Development

For generic pharmaceutical companies preparing an Abbreviated New Drug Application (ANDA) for semaglutide injectable or oral formulations, procuring DMF-filed recombinant P29 with ≥98.0% HPLC purity, specified impurity limits (total ≤2.0%, pyroglutamic acid ≤1.0%, max unknown ≤1.0%), and documented HCP ≤100 ppm / HCD ≤10 ppm provides the most regulatory-efficient path. The DMF filing (e.g., DMF No. 039617) [1] allows the ANDA applicant to reference the intermediate's CMC data via LoA, while the impurity specification package directly supports the establishment of acceptance criteria for the drug substance per ICH Q3A/Q6A. The validated 24-month shelf-life at ≤-15°C further supports stability sections of Module 3 without requiring the applicant to conduct independent intermediate stability studies.

Commercial-Scale API Manufacturing

API manufacturers planning commercial production at multi-kilogram to metric-ton scale should prioritize recombinant fermentation-derived P29 over SPPS-derived material, given the demonstrated 3000 L fermentation capacity yielding >300 kg/year [1] and the class-level cost advantage of recombinant production for peptides exceeding 20 amino acids . The animal-origin-free nature of recombinant P29 additionally eliminates the TSE/BSE risk assessment burden required for chemically synthesized peptides that may use animal-derived reagents, simplifying regulatory filings in markets with strict adventitious agent safety requirements (EMA, FDA, PMDA).

Process Development and Impurity Fate-Mapping

For process chemistry teams conducting impurity fate-and-purge studies across the semaglutide synthetic pathway (P29 backbone acylation → primary acylation intermediate → final API), procuring P29 with a fully characterized impurity profile—including pyroglutamic acid impurity ≤1.0%, maximum unknown ≤1.0%, and residual HCP/HCD data [1]—is essential. This impurity specification allows the team to establish a mass balance for process-related impurities and differentiate between impurities originating from the P29 backbone intermediate versus those generated during downstream acylation and deprotection steps . Use of undefined-generic P29 without individual impurity data undermines the scientific validity of such studies.

Bioequivalence and Pharmaceutical Equivalence Studies

Organizations conducting pharmaceutical equivalence studies comparing generic semaglutide API to the reference listed drug (RLD; Ozempic/Wegovy) benefit from procuring P29 that has been produced under GMP conditions with DMF filing and full traceability documentation [1]. The availability of a regulatory dossier for the starting intermediate strengthens the 'sameness' argument in the ANDA and supports the demonstration that differences in the final API impurity profile are not attributable to variability in the starting peptide backbone . This is especially relevant given FDA's heightened scrutiny of peptide drug substance characterization, including concerns about immunogenicity from process-related impurities in compounded or non-FDA-approved semaglutide preparations .

Application
Selection Property
Validation Focus
ANDA Development
DMF-filed, fully impurity-specified recombinant P29
CMC module referencing, ICH impurity acceptance criteria
Commercial-Scale API Mfg
Recombinant fermentation-derived, animal-origin-free
Scalability (>300 kg/yr), TSE/BSE risk elimination
Impurity Fate-Mapping
Characterized impurity profile with individual limits
Mass balance for process-related impurities
Pharmaceutical Equivalence
GMP-produced, DMF-supported, traceable lot documentation
Sameness demonstration, immunogenicity risk mitigation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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